Cas no 6028-02-0 (HARMINE HYDROCHLORIDE DIHYDRATE)

• Product Name: HARMINE HYDROCHLORIDE DIHYDRATE
• CAS No: 6028-02-0
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• CID: 951555
• PubChem ID: 18530346
• Update Time: 2025-04-19

HARMINE HYDROCHLORIDE DIHYDRATE Chemical and Physical Properties

Names and Identifiers

• HARMINE HYDROCHLORIDE DIHYDRATE
• 6028-02-0
• AKOS024371062

• Inchi： 1S/C13H12N2O.ClH.2H2O/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13;;;/h3-7,15H,1-2H3;1H;2*1H2
• InChI Key： WMTAXLOYEDMIGF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)NC1C(C)=NC=CC2=1.O.O

Computed Properties

• Exact Mass: 284.09291
• Monoisotopic Mass: 284.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 100.91